Cas no 1823285-85-3 (5-Chloro-4-hydroxyquinolin-2(1H)-one)

• Product Name: 5-Chloro-4-hydroxyquinolin-2(1H)-one
• CAS No: 1823285-85-3
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 4816499
• Update Time: 2025-05-20

5-Chloro-4-hydroxyquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloroquinoline-2,4-diol
• 5-CHLORO-4-HYDROXYQUINOLIN-2(1H)-ONE
• 5-chloro-2,4-quinolinediol
• 5-Chloro-2-hydroxyquinolin-4(1H)-one
• 5-chloro-4-hydroxy-1H-quinolin-2-one
• 5-Chloro-4-hydroxyquinolin-2(1H)-one

• Inchi： 1S/C9H6ClNO2/c10-5-2-1-3-6-9(5)7(12)4-8(13)11-6/h1-4H,(H2,11,12,13)
• InChI Key： GBHMCXPZLBHGNB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(=CC(N2)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3

Additional information on 5-Chloro-4-hydroxyquinolin-2(1H)-one

Comprehensive Overview of 5-Chloro-4-hydroxyquinolin-2(1H)-one (CAS No. 1823285-85-3): Properties, Applications, and Research Insights

5-Chloro-4-hydroxyquinolin-2(1H)-one (CAS No. 1823285-85-3) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This quinoline derivative combines a chloro-substituted aromatic ring with a hydroxyl group at the 4-position, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with studies exploring its role in modulating cellular signaling pathways.

The compound's molecular formula, C₉H₆ClNO₂, reveals a molecular weight of 195.60 g/mol, while its hydrogen bond donor/acceptor count (2/3) suggests good solubility in polar solvents. Recent publications highlight its utility in developing antimicrobial agents, with particular focus on drug-resistant bacterial strains—a critical area given the global rise in antibiotic resistance. The chloro-hydroxyquinoline core structure demonstrates notable chelation properties, potentially enabling metal ion binding in biological systems.

In synthetic chemistry, 5-Chloro-4-hydroxyquinolin-2(1H)-one serves as a precursor for constructing more complex nitrogen-containing heterocycles. Its reactivity patterns allow for selective modifications at multiple sites, facilitating the creation of structure-activity relationship (SAR) libraries. The compound's photophysical properties have also drawn interest in materials science, particularly for designing fluorescent probes with applications in cellular imaging and sensor technologies.

Analytical characterization of CAS No. 1823285-85-3 typically involves HPLC purification (reverse-phase C18 columns) and confirmation via LC-MS and NMR spectroscopy. The proton NMR spectrum shows distinctive peaks between δ 6.5-8.5 ppm for aromatic protons, with the hydroxyl proton appearing as a broad singlet. Stability studies indicate the compound remains intact under standard laboratory conditions when protected from UV degradation and moisture.

Current research trends explore the compound's potential in cancer therapeutics, with particular focus on its ability to interfere with DNA topoisomerase activity. The hydroxyquinoline moiety demonstrates affinity for certain enzyme active sites, while the chloro substituent enhances lipophilicity and membrane permeability. These properties make it a valuable scaffold for medicinal chemistry optimization programs targeting various disease pathways.

From an industrial perspective, scale-up synthesis of 5-Chloro-4-hydroxyquinolin-2(1H)-one requires careful optimization to maximize yield while minimizing process impurities. Green chemistry approaches utilizing catalytic methods rather than stoichiometric reagents are gaining traction. The compound's crystallinity and polymorphic forms have become subjects of patent applications, highlighting its commercial importance in intellectual property strategies for drug development.

Environmental and toxicological assessments of this compound follow OECD guidelines, with particular attention to its biodegradation profile and ecotoxicity parameters. Recent advances in computational chemistry enable predictive modeling of its environmental fate, assisting in risk assessment during product development cycles. These studies contribute to the growing field of sustainable chemistry by informing safer molecular design principles.

The global market for quinoline derivatives like CAS No. 1823285-85-3 reflects increasing demand from both pharmaceutical and agrochemical sectors. Market analysts note particular growth in Asia-Pacific regions, where contract research organizations are expanding capabilities in heterocyclic compound synthesis. This geographic shift coincides with advancements in automated synthesis platforms that accelerate the exploration of structure-property relationships for such specialized intermediates.

For researchers working with 5-Chloro-4-hydroxyquinolin-2(1H)-one, proper handling protocols should include standard laboratory precautions—use of personal protective equipment (PPE) and chemical fume hoods. While not classified as hazardous under current regulations, prudent practice recommends avoiding inhalation exposure and conducting reactions in well-ventilated areas. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions, typically recommending protection from light in airtight containers at room temperature.

Future directions for this compound may involve exploration of its nanocarrier conjugates for targeted drug delivery or incorporation into metal-organic frameworks (MOFs) for catalytic applications. The scientific community continues to investigate its structure-activity landscape through combinatorial chemistry approaches, while AI-driven drug discovery platforms increasingly include such privileged scaffolds in their virtual screening libraries. These multidisciplinary applications ensure ongoing relevance of 1823285-85-3 in cutting-edge research.